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Compound of Interest

Compound Name: Torkinib

Cat. No.: B612163 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Torkinib (also known as PP242), a

selective mTOR inhibitor used in cancer research. By following these procedures, laboratories

can ensure a safe environment and responsible chemical handling, building a foundation of

trust and operational excellence.

Torkinib Chemical and Physical Properties
A clear understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for Torkinib.
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Property Value

Molecular Formula C₁₆H₁₆N₆O[1][2]

Molecular Weight 308.34 g/mol [1][2]

CAS Number 1092351-67-1[1][2]

IC₅₀ (mTOR) 8 nM[3][4][5]

IC₅₀ (mTORC1) 30 nM[3][4][5]

IC₅₀ (mTORC2) 58 nM[3][4][5]

Solubility
In DMSO: 50 mg/mL (162.16 mM)[5], Insoluble

in water[6]

Torkinib Disposal Protocol: A Procedural Workflow
While specific institutional and local regulations must always be followed, the following step-by-

step protocol outlines the best practices for the disposal of Torkinib, treating it as a cytotoxic

agent due to its anti-cancer properties.[1][7]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and nitrile gloves, when

handling Torkinib.

2. Waste Segregation:

Solid Waste: All solid waste contaminated with Torkinib, including unused compound,

contaminated lab supplies (e.g., pipette tips, tubes, gloves), should be placed in a

designated, leak-proof, and clearly labeled cytotoxic waste container. These containers are

typically color-coded, often with a purple lid, to distinguish them from other waste streams.[8]

Liquid Waste: Torkinib solutions, especially those containing organic solvents like DMSO,

should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Do not mix with aqueous waste streams.
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Sharps: Any sharps, such as needles or blades, contaminated with Torkinib must be

disposed of in a puncture-resistant sharps container specifically designated for cytotoxic

waste.[8]

3. Decontamination:

Work surfaces and equipment should be decontaminated after handling Torkinib. Use a

suitable decontamination solution as recommended by your institution's safety office.

4. Storage of Waste:

Store cytotoxic waste containers in a secure, designated area away from general lab traffic

until they are collected for disposal.

5. Final Disposal:

Torkinib waste is considered hazardous and must not be disposed of in general laboratory

trash or down the drain.[9]

Disposal should be carried out through a licensed hazardous waste disposal service. The

primary method for the destruction of cytotoxic waste is high-temperature incineration.[8]

Important Note: Always consult the manufacturer's Safety Data Sheet (SDS) for Torkinib and

your institution's specific environmental health and safety guidelines for the most accurate and

compliant disposal procedures.

Torkinib Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Torkinib.
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Caption: Logical workflow for the safe disposal of Torkinib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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